Cas no 1702519-24-1 (2-{2-cyclobutyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol)

• Product Name: 2-{2-cyclobutyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol
• CAS No: 1702519-24-1
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5912380
• PubChem ID: 136840503
• Update Time: 2025-10-30

2-{2-cyclobutyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{2-cyclobutyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol
• 2-{2-cyclobutyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethan-1-ol
• 1702519-24-1
• EN300-1118129

• Inchi： 1S/C11H18N4O/c16-5-4-8-6-12-11-13-10(9-2-1-3-9)14-15(11)7-8/h8-9,16H,1-7H2,(H,12,13,14)
• InChI Key： JYZKNTJAPIBGOU-UHFFFAOYSA-N
• SMILES： OCCC1CNC2=NC(C3CCC3)=NN2C1

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63Ų

Additional information on 2-{2-cyclobutyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol

Introduction to 2-{2-cyclobutyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol (CAS No. 1702519-24-1)

2-{2-cyclobutyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol (CAS No. 1702519-24-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it an intriguing candidate for further research and development.

The chemical structure of 2-{2-cyclobutyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol is characterized by a cyclobutyl group attached to a triazolopyrimidine core. The triazolopyrimidine scaffold is a well-known motif in medicinal chemistry due to its ability to interact with various biological targets. The presence of the cyclobutyl group adds additional complexity and potentially enhances the compound's pharmacological properties.

Recent studies have highlighted the potential of 2-{2-cyclobutyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses. The mechanism of action involves the inhibition of viral replication by targeting key enzymes involved in the viral life cycle.

In addition to its antiviral properties, 2-{2-cyclobutyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways that are often dysregulated in cancer cells.

The pharmacokinetic profile of 2-{2-cyclobutyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol has been extensively studied to understand its bioavailability and metabolism. In vitro and in vivo experiments have shown that the compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics make it a promising candidate for further clinical development.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 2-{2-cyclobutyl-4H,5H,6H,7H-1,2,4triazolo1，5-aprymidin－6－yl}ethan－l－ol. Early results from Phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings suggest that the compound is well-tolerated and safe for human use.

The synthesis of 2-{2-cyclobutyl－4Ｈ，５Ｈ，６Ｈ，７Ｈ－１，２，４triazolo１，５－aprymidin－６－yl}ethan－l－ol involves a multi-step process that combines advanced organic synthesis techniques with modern analytical methods. Key steps include the formation of the triazolopyrimidine core and the subsequent attachment of the cyclobutyl group. The synthetic route has been optimized to ensure high yields and purity levels suitable for pharmaceutical applications.

In conclusion, ２－{２－cyclobutyl－４Ｈ，５Ｈ，６Ｈ，７Ｈ－１，２，４triazolo１，５－aprymidin－６－yl}ethan－l－ol (CAS No. １７０２５１９－２４－１) represents a promising lead compound in the development of novel therapeutics. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, ２－{２－cyclobutyl－４Ｈ，５Ｈ，６Ｈ，７Ｈ－１，２，４triazolo１，５－aprymidin－６－yl}ethan－l－ol is poised to play a significant role in advancing medical treatments for various diseases.